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Compound of Interest

5-(Acetylamino)-2-chlorobenzoic
Compound Name: d
aci

Cat. No.: B079557

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Acetylamino)-2-chlorobenzoic acid, also known as 5-acetamido-2-chlorobenzoic acid, is a
chemical intermediate with applications in various fields of chemical synthesis.[1] This
document provides a concise technical overview of its known properties and applications,
based on currently available data. It is intended for research and development purposes only
and is not for diagnostic or therapeutic use.[2][3][4]

Chemical and Physical Properties

Quantitative data for 5-(Acetylamino)-2-chlorobenzoic acid is summarized in the table below.
It is important to note that some of these values are calculated and may vary depending on the
specific lot and analytical method.
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Property Value Source
CAS Number 719282-11-8 [2][3]
Molecular Formula CoHsCINO3 [2][3]
Molecular Weight 213.62 g/mol [2][3]
Density (calculated) 1.453 g/cm3 [5]
Boiling Point (calculated) 453.034 °C at 760 mmHg [5]
Flash Point (calculated) 227.787 °C [5]
Refractive Index (calculated) 1.631 [5]

Applications in Synthesis

5-(Acetylamino)-2-chlorobenzoic acid is primarily utilized as a building block in the synthesis
of more complex molecules.[1][6] Its chemical structure, featuring a carboxylic acid, a chloro
substituent, and an acetylamino group, allows for a variety of chemical transformations.

Key Application Areas:

o Pharmaceutical Intermediates: It serves as a key starting material in the development of new
pharmaceutical agents.[1][6] While specific drug candidates are not widely reported in the
public domain, its structural motifs are relevant to the synthesis of anti-inflammatory and
analgesic compounds.[6]

e Dye and Agrochemical Production: The compound is also used as an intermediate in the
manufacturing of dyes and agrochemicals.[1]

The general workflow for its use as a synthetic intermediate is depicted below.
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Figure 1: General synthetic workflow utilizing 5-(Acetylamino)-2-chlorobenzoic acid.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or specific reactions of 5-
(Acetylamino)-2-chlorobenzoic acid are not readily available in the public domain.
Researchers should refer to general organic chemistry methodologies for reactions involving
benzoic acids, anilines (after deprotection), and aryl chlorides. Standard laboratory safety
precautions should be followed when handling this compound.

Biological Activity and Signaling Pathways

There is currently no specific, publicly available research detailing the biological activity or
mechanism of action of 5-(Acetylamino)-2-chlorobenzoic acid itself. Studies on structurally
related compounds, such as other chlorobenzoic acid derivatives, suggest a wide range of
potential biological effects, but these cannot be directly extrapolated to the title compound.[7][8]
As such, no signaling pathway diagrams can be provided for this specific molecule at this time.

Safety and Handling

This compound is intended for research use only. A comprehensive safety data sheet (SDS)
should be consulted before handling. Standard laboratory personal protective equipment,
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including gloves, safety glasses, and a lab coat, should be worn. Storage conditions are
recommended between 0 and 8 °C.[1]

Conclusion

5-(Acetylamino)-2-chlorobenzoic acid is a valuable chemical intermediate for synthetic
applications in the pharmaceutical, dye, and agrochemical industries. While detailed biological
and experimental data are limited, its chemical structure provides a versatile platform for the
development of novel compounds. Further research is required to fully elucidate its potential
applications and biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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